Cas no 13623-58-0 (2-(4-methylphenyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole
• CAS No: 13623-58-0
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD00463854
• CID: 901095
• PubChem ID: 231469
• Update Time: 2025-05-19

2-(4-methylphenyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole
• 4,5-dihydro-2-(4-methylphenyl)-1H-Imidazole
• 1H-IMidazole, 4,5-dihydro-2-(4-Methylphenyl)-

• MDL： MFCD00463854
• Inchi： 1S/C10H12N2/c1-8-2-4-9(5-3-8)10-11-6-7-12-10/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： VDGKMJYQQUTBQD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)NCCN=1

Computed Properties

• Exact Mass: 160.10016

Experimental Properties

• PSA: 24.39

Additional information on 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole

Introduction to 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole (CAS No. 13623-58-0)

2-(4-methylphenyl)-4,5-dihydro-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 13623-58-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural framework of 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole incorporates a fused imidazole ring system linked to a phenyl ring substituted with a methyl group at the para position. Such structural features make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The imidazole core is a privileged scaffold in medicinal chemistry, exhibiting diverse biological functions ranging from antimicrobial to anti-inflammatory properties. The presence of the aromatic 4-methylphenyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and subsequent pharmacokinetic profiles. This structural motif has been extensively studied in the context of developing novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole and biological targets. Studies suggest that the compound may interact with specific enzymes and receptors due to its ability to mimic natural bioactive molecules. For instance, research indicates potential binding affinity with certain kinases and ion channels, which are critical in regulating cellular processes. These findings underscore the compound’s potential as a lead structure for drug discovery programs aimed at modulating these pathways.

The synthesis of 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole has been optimized through multiple methodologies, including condensation reactions and cyclization processes. The introduction of the 4-methylphenyl substituent at the 2-position of the imidazole ring enhances stability and reactivity, making it more amenable to further derivatization. Such synthetic flexibility allows chemists to explore analogues with modified pharmacological properties, thereby expanding the therapeutic potential of this scaffold.

In vitro studies have begun to elucidate the pharmacological profile of 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole. Preliminary data suggest that the compound exhibits inhibitory activity against certain enzymatic targets, which could be relevant for treating conditions such as neurodegeneration or chronic inflammation. Additionally, its interaction with biological membranes suggests potential applications in drug delivery systems, where modulation of membrane permeability is crucial.

The growing interest in 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole is also reflected in its incorporation into ongoing research projects aimed at developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are leveraging this compound as a starting point for structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers aim to identify derivatives with enhanced potency, selectivity, and reduced toxicity.

The chemical properties of 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole, such as its solubility and thermal stability, also play a critical role in determining its suitability for various applications. For example, high solubility would facilitate formulation into oral or injectable dosage forms, while thermal stability ensures compatibility with industrial-scale synthesis processes. These attributes are essential for translating laboratory discoveries into viable clinical candidates.

Future directions in the study of 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole include exploring its role in complex biological systems through mechanistic studies and translational research. By integrating experimental data with computational predictions, scientists can gain deeper insights into how this compound interacts with living organisms at both molecular and cellular levels. Such interdisciplinary approaches are vital for advancing drug discovery efforts.

Moreover, the environmental impact of synthesizing and handling 2-(4-methylphenyl)-4,5-dihydro-1H-imidazole is an important consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. These efforts align with broader industry trends toward environmentally responsible pharmaceutical development.

In conclusion,2-(4-methylphenyl)-4,5-dihydro-1H-imidazole (CAS No. 13623-58-0) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of chemical properties and biological activities makes it a valuable asset for drug discovery initiatives across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry investigations.